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o-​Cresolphthalein Complexone o-​Cresolphthalein Complexone
Brand Name: Vulcanchem
CAS No.: 2411-89-4
VCID: VC0107331
InChI: InChI=1S/C32H32N2O12/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
SMILES: CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O
Molecular Formula: C32H32N2O12
Molecular Weight: 636.6 g/mol

o-​Cresolphthalein Complexone

CAS No.: 2411-89-4

Reference Standards

VCID: VC0107331

Molecular Formula: C32H32N2O12

Molecular Weight: 636.6 g/mol

o-​Cresolphthalein Complexone - 2411-89-4

CAS No. 2411-89-4
Product Name o-​Cresolphthalein Complexone
Molecular Formula C32H32N2O12
Molecular Weight 636.6 g/mol
IUPAC Name 2-[[5-[1-[3-[[bis(carboxymethyl)amino]methyl]-4-hydroxy-5-methylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-3-methylphenyl]methyl-(carboxymethyl)amino]acetic acid
Standard InChI InChI=1S/C32H32N2O12/c1-17-7-21(9-19(29(17)43)11-33(13-25(35)36)14-26(37)38)32(24-6-4-3-5-23(24)31(45)46-32)22-8-18(2)30(44)20(10-22)12-34(15-27(39)40)16-28(41)42/h3-10,43-44H,11-16H2,1-2H3,(H,35,36)(H,37,38)(H,39,40)(H,41,42)
Standard InChIKey IYZPEGVSBUNMBE-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O
Canonical SMILES CC1=CC(=CC(=C1O)CN(CC(=O)O)CC(=O)O)C2(C3=CC=CC=C3C(=O)O2)C4=CC(=C(C(=C4)C)O)CN(CC(=O)O)CC(=O)O
Related CAS 62698-54-8 (tetra-hydrochloride salt)
Synonyms 3’,3’’-Bis[[bis(carboxymethyl)amino]methyl]-5’,5’’-dimethyl-phenolphthalein;_x000B_N,N’-[(3-Oxo-1(3H)-isobenzofuranylidene)bis[(6-hydroxy-5-methyl-3,1-phenylene)methylene]]bis[N-(carboxymethyl)glycine];_x000B_3,3’-Bis[N,N-bis(carboxymethyl)aminomethyl]-o-cresolp
PubChem Compound 75485
Last Modified Nov 11 2021
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